Cas no 879900-25-1 (5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile)

5-Methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a methyl group at the 5-position and a cyano group at the 3-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its rigid fused-ring system enhances stability, while the electron-withdrawing cyano group facilitates further functionalization. The compound exhibits favorable solubility in common organic solvents, enabling efficient downstream modifications. Its high purity and well-defined reactivity make it a valuable building block for medicinal chemistry research, particularly in the development of kinase inhibitors and other therapeutic agents targeting heterocyclic scaffolds.

5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile structure

879900-25-1 structure

Product Name:5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile

CAS No:879900-25-1

MF:C₈H₆N₄

MW:158.160040378571

CID:710224

PubChem ID:45121237

Update Time:2025-10-29

5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 5-methyl-
- CS-0080530
- 879900-25-1
- 5-Methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
- 3-cyano-5-methylpyrazolo[1,5-a]pyrimidine
- SCHEMBL15715199
- Inchi： 1S/C8H6N4/c1-6-2-3-12-8(11-6)7(4-9)5-10-12/h2-3,5H,1H3
- InChI Key： YVPHWSGHQPTTIB-UHFFFAOYSA-N
- SMILES： N12C=CC(C)=NC1=C(C#N)C=N2

Computed Properties

Exact Mass: 158.059246208g/mol
Monoisotopic Mass: 158.059246208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 54Å²

5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM273119-1g	5-Methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile	879900-25-1	95%+	1g	$278	2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1151170-1g	5-Methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile	879900-25-1	98%	1g	￥2528.00	2024-04-27